Cas no 1159977-68-0 (3-Bromo-6-(piperazin-1-YL)pyridazine)

• Product Name: 3-Bromo-6-(piperazin-1-YL)pyridazine
• CAS No: 1159977-68-0
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• MDL: MFCD12198224
• CID: 5215687
• PubChem ID: 124701588
• Update Time: 2026-03-06

3-Bromo-6-(piperazin-1-YL)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-(PIPERAZIN-1-YL)PYRIDAZINE
• Pyridazine, 3-bromo-6-(1-piperazinyl)-
• 3-Bromo-6-(piperazin-1-YL)pyridazine

• MDL： MFCD12198224
• Inchi： 1S/C8H11BrN4/c9-7-1-2-8(12-11-7)13-5-3-10-4-6-13/h1-2,10H,3-6H2
• InChI Key： ICMPQHJQRLZEPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 41

Additional information on 3-Bromo-6-(piperazin-1-YL)pyridazine

3-Bromo-6-(piperazin-1-YL)pyridazine (CAS No. 1159977-68-0): A Comprehensive Overview

3-Bromo-6-(piperazin-1-YL)pyridazine (CAS No. 1159977-68-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridazine derivative features a piperazine moiety, making it a valuable intermediate for drug discovery and material science applications. With the increasing demand for novel bioactive molecules, this compound has emerged as a key building block in medicinal chemistry.

The molecular structure of 3-Bromo-6-(piperazin-1-YL)pyridazine combines the unique properties of both pyridazine and piperazine rings. The pyridazine core offers excellent hydrogen bonding capabilities, while the piperazine substituent enhances solubility and provides additional sites for molecular interactions. Researchers are particularly interested in how these structural features contribute to the compound's potential as a pharmacophore in various therapeutic agents.

Recent studies have explored the application of 3-Bromo-6-(piperazin-1-YL)pyridazine in developing kinase inhibitors, particularly for cancer research. The compound's ability to serve as a versatile synthetic intermediate has made it valuable for creating targeted therapies. Many researchers are investigating its potential in addressing current challenges in precision medicine and personalized treatment approaches, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, 3-Bromo-6-(piperazin-1-YL)pyridazine derivatives offer multiple sites for further functionalization. The bromine atom at the 3-position allows for various cross-coupling reactions, while the piperazine nitrogen can undergo acylation or alkylation. This flexibility makes the compound particularly useful in combinatorial chemistry and high-throughput screening applications, addressing the growing need for efficient drug discovery methods.

The compound's physicochemical properties, including its moderate lipophilicity and good stability under standard conditions, contribute to its utility in various research applications. Many scientists are particularly interested in its potential for CNS drug development, as the piperazine moiety is known to enhance blood-brain barrier penetration - a hot topic in current neuropharmacology research.

In material science, 3-Bromo-6-(piperazin-1-YL)pyridazine has shown promise as a precursor for organic electronic materials. The conjugated system of the pyridazine ring combined with the electron-donating properties of piperazine makes it interesting for developing organic semiconductors and photovoltaic materials. This aligns with current trends in sustainable energy research and the search for novel organic electronic components.

Quality control and analytical characterization of 3-Bromo-6-(piperazin-1-YL)pyridazine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, especially in pharmaceutical development where impurity profiling has become a critical quality attribute. This reflects the growing emphasis on quality by design principles in chemical manufacturing.

The commercial availability of 3-Bromo-6-(piperazin-1-YL)pyridazine has increased in recent years to meet research demand. Suppliers often provide the compound with detailed certificates of analysis and material safety data, addressing researchers' needs for reliable and well-characterized building blocks. The market for such specialized intermediates continues to grow as drug discovery becomes more target-specific and complex.

Storage and handling recommendations for 3-Bromo-6-(piperazin-1-YL)pyridazine typically suggest protection from moisture and light, with storage at controlled room temperature. Proper handling procedures ensure the compound's stability and maintain its reactivity for subsequent synthetic transformations, which is particularly important for researchers working on multi-step synthesis projects.

Future research directions for 3-Bromo-6-(piperazin-1-YL)pyridazine derivatives may explore their potential in addressing emerging health challenges, including antimicrobial resistance and neurodegenerative diseases. The compound's structural features make it a promising candidate for developing new classes of therapeutic agents, particularly in areas where current treatment options are limited. This aligns with global health priorities and frequently searched topics in medical research.

In conclusion, 3-Bromo-6-(piperazin-1-YL)pyridazine (CAS No. 1159977-68-0) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural characteristics and synthetic versatility continue to make it valuable for scientists exploring innovative solutions in drug discovery and advanced materials development. As research progresses, this compound will likely play an increasingly significant role in addressing current scientific challenges.